Cas no 1290627-70-1 (Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate)

Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate is a fluorinated bicyclic amine derivative with a rigid, stereochemically defined structure. The tert-butyloxycarbonyl (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions, making it suitable for peptide and medicinal chemistry applications. The difluoro substitution at the 6-position introduces electronic and steric effects that can influence reactivity and binding affinity in drug discovery. The (1R,5R) stereochemistry ensures enantiomeric purity, critical for chiral synthesis. This compound serves as a versatile intermediate in the development of bioactive molecules, particularly in the synthesis of fluorinated pharmaceuticals and agrochemicals. Its bicyclic framework offers conformational restraint, aiding in the design of target-specific ligands.
Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate structure
1290627-70-1 structure
Product Name:Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
CAS No:1290627-70-1
MF:C11H18F2N2O2
MW:248.269629955292
CID:6782675
PubChem ID:168476984
Update Time:2026-03-12

Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1290627-70-1
    • F93777
    • TERT-BUTYL REL-(1R,5R)-6,6-DIFLUORO-3,8-DIAZABICYCLO[3.2.1]OCTANE-8-CARBOXYLATE
    • Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
    • Inchi: 1S/C11H18F2N2O2/c1-10(2,3)17-9(16)15-7-4-11(12,13)8(15)6-14-5-7/h7-8,14H,4-6H2,1-3H3/t7-,8-/m1/s1
    • InChI Key: SDBNSVHESWUFQI-HTQZYQBOSA-N
    • SMILES: FC1(C[C@@H]2CNC[C@H]1N2C(=O)OC(C)(C)C)F

Computed Properties

  • Exact Mass: 248.13363415g/mol
  • Monoisotopic Mass: 248.13363415g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 41.6Ų

Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Aaron
AR027QBA-100mg
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1
100mg
$605.00 2023-12-16
Aaron
AR027QBA-250mg
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1
250mg
$1008.00 2023-12-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXY470-100mg
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 92%
100mg
¥3491.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXY470-250mg
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 92%
250mg
¥5820.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXY470-500mg
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 92%
500mg
¥8316.0 2024-04-25
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBXY470-1g
tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 92%
1g
¥11880.0 2024-04-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1870956-100mg
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 98%
100mg
¥6277.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1870956-250mg
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 98%
250mg
¥12078.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1870956-500mg
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 98%
500mg
¥13804.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1870956-1g
Tert-butyl (1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate
1290627-70-1 98%
1g
¥23007.00 2024-08-09

Additional information on Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate

Introduction to Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1290627-70-1)

Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate, identified by its CAS number 1290627-70-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its complex bicyclic structure and functional groups, has garnered attention for its potential applications in drug development and synthetic chemistry.

The compound's structure features a bicyclo[3.2.1]octane core, which is a privileged scaffold in medicinal chemistry due to its ability to mimic the conformational flexibility of natural products. The presence of difluoro substituents and a diazabicyclic framework enhances its chemical stability and biological activity, making it a valuable candidate for further investigation.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit potent pharmacological properties. The Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate molecule has been studied for its potential role in modulating various biological pathways. Its unique structural features suggest that it may interact with biological targets in ways that differ from conventional small-molecule drugs.

One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The bicyclo[3.2.1]octane scaffold is known to be versatile in drug design, allowing for the introduction of diverse functional groups while maintaining structural integrity. This flexibility has made it a popular choice for medicinal chemists seeking to develop new therapeutic agents.

Recent studies have highlighted the importance of fluorine-containing compounds in drug discovery due to their ability to enhance metabolic stability and binding affinity. The difluoro substituents in Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate contribute to these properties, making it an attractive candidate for further exploration.

The compound's stereochemistry, specifically the rel-(1R,5R) configuration, also plays a crucial role in its biological activity. Chirality is a key factor in many pharmacological interactions, and the precise arrangement of atoms in this molecule can significantly influence its efficacy and selectivity.

Current research in the field of medicinal chemistry is focused on identifying new scaffolds that can be optimized for therapeutic applications. The Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate molecule represents an exciting opportunity for such investigations due to its unique structural features and potential biological activity.

In addition to its pharmaceutical potential, this compound may also find applications in synthetic chemistry as a precursor for more complex molecules. The availability of well-defined building blocks like this one can accelerate the discovery process by providing chemists with a starting point for designing novel compounds.

The synthesis of Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate presents both challenges and opportunities for synthetic chemists. The complex cyclic structure requires careful planning and execution to ensure high yields and purity. However, successful synthesis would open up numerous possibilities for further chemical manipulation and biological testing.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact with them in specific ways. The Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate molecule is a testament to the power of structural innovation in driving progress in drug discovery.

In conclusion, Tert-butyl rel-(1R,5R)-6,6-difluoro-3,8-diazabicyclo[3.2.1]octane-8-carboxylate (CAS No. 1290627-70-1) is a promising compound with significant potential in pharmaceutical chemistry and medicinal biology. Its unique structural features and functional groups make it an attractive candidate for further research and development.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd